Cas no 7115-16-4 (1-chloro-3-methylisoquinoline)

• Product Name: 1-chloro-3-methylisoquinoline
• CAS No: 7115-16-4
• MF: C₁₀H₈ClN
• MW: 177.630221366882
• MDL: MFCD09261357
• CID: 562283
• PubChem ID: 640958
• Update Time: 2025-04-19

1-chloro-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-methyl-isoquinoline
• 1-chloro-3-methylisoquinoline
• Isoquinoline,1-chloro-3-methyl-
• 1-Chlor-3-methyl-isochinolin
• isoquinoline,1-chloro-3-methyl
• A19571
• F2199-0006
• AS-37306
• isoquinoline, 1-chloro-3-methyl-
• MFCD09261357
• DTXSID10348829
• SB38413
• SCHEMBL1536340
• FT-0692936
• EN300-128318
• AKOS010669630
• CS-0172179
• InChI=1/C10H8ClN/c1-7-6-8-4-2-3-5-9(8)10(11)12-7/h2-6H,1H
• 7115-16-4

• MDL： MFCD09261357
• Inchi： 1S/C10H8ClN/c1-7-6-8-4-2-3-5-9(8)10(11)12-7/h2-6H,1H3
• InChI Key： RWAHYDUCMPRQOP-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=CC(C)=N1

Computed Properties

• Exact Mass: 177.03500
• Monoisotopic Mass: 177.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 299.4℃ at 760 mmHg
• PSA: 12.89000
• LogP: 3.19660

1-chloro-3-methylisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives